Mirabegron N-Glucuronide
Mirabegron N-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1365244-68-3
VCID:
VC0130132
InChI:
InChI=1S/C27H32N4O8S/c32-19(16-4-2-1-3-5-16)13-28-11-10-15-6-8-17(9-7-15)29-20(33)12-18-14-40-27(30-18)31-25-23(36)21(34)22(35)24(39-25)26(37)38/h1-9,14,19,21-25,28,32,34-36H,10-13H2,(H,29,33)(H,30,31)(H,37,38)/t19-,21-,22-,23+,24-,25+/m0/s1
SMILES:
C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)NC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C₂₇H₃₂N₄O₈S
Molecular Weight:
572.63
Mirabegron N-Glucuronide
CAS No.: 1365244-68-3
Reference Standards
VCID: VC0130132
Molecular Formula: C₂₇H₃₂N₄O₈S
Molecular Weight: 572.63
| CAS No. | 1365244-68-3 |
|---|---|
| Product Name | Mirabegron N-Glucuronide |
| Molecular Formula | C₂₇H₃₂N₄O₈S |
| Molecular Weight | 572.63 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[4-[2-[4-[2-[[(2R)-2-hydroxy-2-phenylethyl]amino]ethyl]anilino]-2-oxoethyl]-1,3-thiazol-2-yl]amino]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H32N4O8S/c32-19(16-4-2-1-3-5-16)13-28-11-10-15-6-8-17(9-7-15)29-20(33)12-18-14-40-27(30-18)31-25-23(36)21(34)22(35)24(39-25)26(37)38/h1-9,14,19,21-25,28,32,34-36H,10-13H2,(H,29,33)(H,30,31)(H,37,38)/t19-,21-,22-,23+,24-,25+/m0/s1 |
| SMILES | C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)NC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Synonyms | 1-Deoxy-1-[[4-[2-[[4-[2-[[(2R)-2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]amino]-2-oxoethyl]-2-thiazolyl]amino]-β-D-glucopyranuronic Acid |
| PubChem Compound | 91810675 |
| Last Modified | Nov 11 2021 |
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